Cas no 4371-30-6 (1,1''-biphenyl-2,2'',4,4''-tetramine)

• Product Name: 1,1''-biphenyl-2,2'',4,4''-tetramine
• CAS No: 4371-30-6
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 929154
• PubChem ID: 316250
• Update Time: 2025-04-19

1,1''-biphenyl-2,2'',4,4''-tetramine Chemical and Physical Properties

Names and Identifiers

• 1,1''-biphenyl-2,2'',4,4''-tetramine
• 2,2',4,4'-Tetraaminobiphenyl
• 2,2',4,4'-tetraaminodiphenyl
• 2.4.2'.4'-Tetraamino-biphenyl
• 2.4.2'.4'-Tetraamino-diphenyl
• AC1L7TFS
• Biphenyl-2,4,2',4'-tetrayltetraamin
• biphenyl-2,4,2',4'-tetrayltetraamine
• CTK1D8746
• diaminobenzidine
• NSC243774
• SureCN21372
• [1,1'-Biphenyl]-2,2',4,4'-tetraamine
• NSC-243774
• SCHEMBL21372
• SR-01000388908-1
• SR-01000388908
• 4-(2,4-diaminophenyl)benzene-1,3-diamine
• DTXSID30311530
• AKOS004905257
• 4371-30-6
• NSC 243774
• 2,2'-Diaminobenzidin

• Inchi： 1S/C12H14N4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H,13-16H2
• InChI Key： VGYQNMXWTMMHTP-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC=1C1C=CC(=CC=1N)N)N

Computed Properties

• Exact Mass: 214.12202
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.08